Cas no 1337414-04-6 (2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol)
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol
- 1337414-04-6
- EN300-1911845
-
- Inchi: 1S/C9H11BrClNO/c1-9(12,5-13)8-6(10)3-2-4-7(8)11/h2-4,13H,5,12H2,1H3
- InChI Key: DYHBIWHDLKLPIF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1C(C)(CO)N)Cl
Computed Properties
- Exact Mass: 262.97125g/mol
- Monoisotopic Mass: 262.97125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2Ų
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1911845-0.05g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1911845-0.1g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1911845-0.25g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1911845-0.5g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1911845-1.0g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 1g |
$986.0 | 2023-05-31 | ||
| Enamine | EN300-1911845-2.5g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1911845-5.0g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 5g |
$2858.0 | 2023-05-31 | ||
| Enamine | EN300-1911845-10.0g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 10g |
$4236.0 | 2023-05-31 | ||
| Enamine | EN300-1911845-1g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1911845-5g |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol |
1337414-04-6 | 5g |
$2650.0 | 2023-09-17 |
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol
Introduction to 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol (CAS No. 1337414-04-6)
2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol, with the chemical identifier CAS No. 1337414-04-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel therapeutic agents. The presence of both amino and hydroxyl functional groups, coupled with a brominated and chlorinated aromatic ring, makes it a versatile intermediate in medicinal chemistry.
The structural framework of 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol incorporates key pharmacophoric elements that are widely recognized for their biological activity. The aromatic ring, substituted with bromine and chlorine atoms, is known to enhance binding affinity to biological targets, while the amino and hydroxyl groups provide opportunities for further chemical modification. Such structural features are often exploited in the design of drugs targeting neurological disorders, inflammatory conditions, and other diseases.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which play a crucial role in various pathological processes. The compound CAS No. 1337414-04-6 has been identified as a potential scaffold for designing PPI modulators. Its ability to interact with specific protein targets while maintaining solubility and metabolic stability makes it an attractive candidate for further optimization.
One of the most compelling aspects of 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol is its potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structural motifs can modulate neurotransmitter systems, leading to therapeutic effects in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The bromo and chloro substituents on the aromatic ring are particularly important, as they can influence the compound's binding affinity and selectivity for specific receptors or enzymes.
The synthesis of CAS No. 1337414-04-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The challenge lies in optimizing these reactions to minimize side products while maintaining cost-effectiveness for large-scale production.
Recent advancements in computational chemistry have also played a pivotal role in the study of 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. This has accelerated the drug discovery process by enabling virtual screening of potential candidates before experimental synthesis. Such computational approaches are particularly valuable when dealing with complex molecules like CAS No. 1337414-04-6, where traditional experimental methods may be time-consuming and resource-intensive.
The pharmacokinetic properties of 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol are another critical area of investigation. Researchers are focusing on improving its bioavailability, metabolic stability, and tissue distribution to enhance its therapeutic efficacy. Techniques such as structure-based drug design and pharmacokinetic modeling are being employed to optimize these properties. For instance, modifications to the hydroxyl group or the aromatic ring can significantly alter how the compound is metabolized in vivo.
In conclusion, CAS No. 1337414-04-6, or 2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol, represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it an ideal scaffold for designing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry, computational modeling, and pharmacokinetic studies, this compound holds great potential for future medical applications.
1337414-04-6 (2-amino-2-(2-bromo-6-chlorophenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)